1-(2-Chloroethyl)-3-(2-chloro-pyridin-4-yl) urea

• Molecular Formula: C8H9Cl2N3O
• Molecular Weight: 234.08 g/mol
• IUPAC Name: 1-(2-chloroethyl)-3-(2-chloropyridin-4-yl)urea
• InChI: InChI=1S/C8H9Cl2N3O/c9-2-4-12-8(14)13-6-1-3-11-7(10)5-6/h1,3,5H,2,4H2,(H2,11,12,13,14)
• InChI Key: MIXQYOXGBPEWKM-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C=C1NC(=O)NCCCl)Cl

Description

1-(2-Chloroethyl)-3-(2-chloro-pyridin-4-yl) urea is a useful research compound. Its molecular formula is C8H9Cl2N3O and its molecular weight is 234.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Using analogous reagents and reaction conditions as described in Example 1 above, 4-amino-2-chloro pyridine (3.0 g, 23.33 mmol) in toluene (30 mL) was reacted with 1-chloro-2-isocyanatoethane (3.69 g, 350 mmol) and purified by column chromatography on silica gel (1.5% methanol in DCM) to afford 3.3 g of the product (61% yield).